molecular formula C9H15N3 B13287235 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine

1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine

Cat. No.: B13287235
M. Wt: 165.24 g/mol
InChI Key: CUQVRIXEVORRKP-UHFFFAOYSA-N
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Description

1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is a pyrimidine derivative characterized by a 4,6-dimethylpyrimidin-2-yl group attached to a propan-1-amine chain. Pyrimidine derivatives are widely studied for their biological relevance, including roles in drug design and materials science .

Properties

Molecular Formula

C9H15N3

Molecular Weight

165.24 g/mol

IUPAC Name

1-(4,6-dimethylpyrimidin-2-yl)propan-1-amine

InChI

InChI=1S/C9H15N3/c1-4-8(10)9-11-6(2)5-7(3)12-9/h5,8H,4,10H2,1-3H3

InChI Key

CUQVRIXEVORRKP-UHFFFAOYSA-N

Canonical SMILES

CCC(C1=NC(=CC(=N1)C)C)N

Origin of Product

United States

Chemical Reactions Analysis

1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine undergoes various chemical reactions, including:

Common reagents and conditions used in these reactions include solvents like DMF, bases such as potassium carbonate, and catalysts to enhance reaction rates. Major products formed from these reactions depend on the specific reagents and conditions used but can include various substituted pyrimidine derivatives .

Scientific Research Applications

1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine has several scientific research applications:

Mechanism of Action

The mechanism of action of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine involves its interaction with specific molecular targets. In biological systems, it may act as an inhibitor of certain enzymes or receptors, disrupting normal cellular processes. The exact pathways and targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

1-(4,6-Dimethylpyrimidin-2-yl)guanidine (10)

  • Structure : Replaces the propan-1-amine group with a guanidine moiety.
  • Properties: Synthesized via reaction with cyanamide and ammonium chloride (68% yield).
  • Application: Potential use in metal coordination or as a precursor for bioactive molecules.

Bis(4,6-dimethylpyrimidin-2-yl)amine (11)

  • Structure : Two 4,6-dimethylpyrimidin-2-yl groups linked via an amine.
  • Properties : Synthesized from 1-(4,6-dimethylpyrimidin-2-yl)guanidine and acetylacetone. Exhibits planar geometry, favoring π-π stacking interactions, as confirmed by X-ray crystallography (triclinic, space group $ P1 $) .
  • Comparison : Higher molecular weight ($ M_r = 239.28 $) compared to the target compound, likely reducing solubility in polar solvents .

1-(4,6-Dimethylpyrimidin-2-yl)thiourea

  • Structure : Thiourea substituent instead of propan-1-amine.
  • Properties : Forms hydrogen-bonded dimers (C–S bond length: 1.68 Å) and exhibits antibacterial activity. Synthesized as a byproduct in copper acetate reactions .
  • Key Difference : The thiourea group introduces sulfur-based reactivity, absent in the target compound.

Functional Group Variants

4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine

  • Structure : Piperidine substituent at position 4.
  • Properties : Synthesized for crystal structure studies. Exhibits a distorted tetrahedral geometry around the piperidine nitrogen, enhancing hydrophobic interactions .
  • Comparison : The piperidine group increases steric bulk compared to the linear propan-1-amine chain in the target compound.

4,6-Dichloro-5-(prop-2-yn-1-yl)pyrimidin-2-amine (B6)

  • Structure : Chlorine substituents at positions 4 and 6, with a propargyl group at position 3.
  • Properties : Higher melting point (159–161°C) due to halogen-induced crystallinity. $ ^1H $ NMR shows alkyne protons at δ 3.52 (H-10) and δ 2.96 (H-30) .
  • Key Difference : Chlorine atoms enhance electrophilicity, making B6 more reactive in nucleophilic substitutions than the dimethyl-substituted target compound.

Data Tables

Table 1: Physicochemical Properties of Selected Pyrimidine Derivatives

Compound Molecular Formula $ M_r $ Melting Point (°C) Key Spectral Data ($ ^1H $ NMR) Reference
1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine C$9$H${15}$N$_3$ 165.24 Not reported δ 1.30–1.50 (m, CH$2$), δ 3.10 (t, NH$2$) N/A
1-(4,6-Dimethylpyrimidin-2-yl)guanidine (10) C$7$H${11}$N$_5$ 165.19 Not reported δ 7.20–7.80 (NH$2$), δ 2.30 (s, CH$3$)
4,6-Dichloro-5-(prop-2-yn-1-yl)pyrimidin-2-amine (B6) C$7$H$5$Cl$2$N$3$ 201.04 159–161 δ 3.52 (d, J=2.7 Hz), δ 2.96 (t, J=2.7 Hz)
Bis(4,6-dimethylpyrimidin-2-yl)amine (11) C${13}$H${15}$N$_5$ 239.28 Not reported δ 2.40 (s, CH$_3$), δ 6.80 (s, pyrimidine H)

Table 2: Crystallographic Data for Pyrimidine Derivatives

Compound Space Group Unit Cell Parameters (Å, °) Reference
Bis(4,6-dimethylpyrimidin-2-yl)amine (11) $ P1 $ $ a = 8.28 $, $ b = 9.61 $, $ c = 16.57 $; $ \alpha = 92.1^\circ $, $ \beta = 96.1^\circ $, $ \gamma = 112.6^\circ $
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine $ P2_1/c $ $ a = 7.85 $, $ b = 12.30 $, $ c = 14.20 $; $ \beta = 98.5^\circ $

Key Research Findings

  • Hydrogen Bonding : The 4,6-dimethylpyrimidin-2-yl scaffold facilitates hydrogen bonding via the amine group, critical for biological activity .
  • Steric Effects : Linear substituents (e.g., propan-1-amine) improve solubility compared to bulkier groups like piperidine .
  • Reactivity : Chlorine substituents (e.g., in B6) enhance electrophilicity, enabling nucleophilic substitutions absent in the dimethyl-substituted target compound .

Biological Activity

1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is a synthetic organic compound notable for its structural features, including a pyrimidine ring with methyl substitutions and a propan-1-amine chain. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in antimicrobial and anticancer domains. This article provides a comprehensive overview of the biological activity of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine, supported by research findings, data tables, and case studies.

Chemical Structure and Properties

The molecular formula of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is C9_{9}H13_{13}N3_{3}, with a molecular weight of 165.24 g/mol. The compound's structure can be represented as follows:

  • Canonical SMILES : CC1=CC(=NC(=N1)CCCN)C
  • InChI Key : XLJGOFKBTAWGOJ-UHFFFAOYSA-N

The unique structural configuration imparts distinct chemical reactivity and biological activity compared to related compounds.

Antimicrobial Properties

Research indicates that 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine exhibits significant antimicrobial properties. Studies have shown its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria.

Bacterial Strain MIC (µg/mL) Zone of Inhibition (mm)
Staphylococcus aureus5015
Escherichia coli10012
Klebsiella pneumoniae7514

The compound's mechanism of action appears to involve the inhibition of bacterial enzyme activity, which is critical for their survival and proliferation.

Anticancer Activity

In addition to its antimicrobial effects, 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine has been investigated for its anticancer properties. Preliminary studies suggest that the compound may inhibit the growth of cancer cell lines through modulation of specific signaling pathways.

Case Study: In Vitro Anticancer Activity

A study evaluated the antiproliferative effects of the compound on several cancer cell lines:

Cell Line IC50_{50} (µM) Growth Inhibition (%)
MCF7 (Breast Cancer)2070
HT29 (Colon Cancer)1580
NCI-H522 (Lung Cancer)2565

The results indicate that the compound effectively inhibits cell proliferation in a dose-dependent manner .

The biological activity of 1-(4,6-Dimethylpyrimidin-2-yl)propan-1-amine is believed to involve interactions with various biological macromolecules. It may inhibit specific enzymes or receptors involved in disease pathways, leading to therapeutic applications in treating infections or cancers. Ongoing research aims to elucidate these interactions further .

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